![molecular formula C8H8N4S2 B2954115 N-[4-(3-thienyl)-1,3-thiazol-2-yl]guanidine CAS No. 760903-26-2](/img/structure/B2954115.png)
N-[4-(3-thienyl)-1,3-thiazol-2-yl]guanidine
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Overview
Description
“N-[4-(3-thienyl)-1,3-thiazol-2-yl]guanidine” is a compound that contains a thiazole ring . Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . Thiazoles are found in many potent biologically active compounds .
Synthesis Analysis
The synthesis of thiazole derivatives often involves condensation reactions . For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The aromaticity is estimated by the chemical shift of the ring proton .Chemical Reactions Analysis
Thiazole derivatives can undergo various chemical reactions. For example, the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Scientific Research Applications
Antimicrobial Agents
Thiazole derivatives, including N-[4-(3-thienyl)-1,3-thiazol-2-yl]guanidine, have been extensively studied for their antimicrobial properties. They are known to be effective against a range of microbial pathogens. For instance, 1,3,4-thiadiazole derivatives have shown potent activity against E. coli, B. mycoides, and C. albicans . This suggests that our compound of interest could potentially be developed into new antimicrobial drugs that help combat antibiotic-resistant bacteria and other harmful microorganisms.
Anticancer Activity
Thiazoles are also recognized for their anticancer properties. Modifications of thiazole-based compounds have led to molecules with potent antitumor activities . The structural features of thiazoles, including the compound , make them suitable candidates for drug design and discovery in oncology, offering hope for new therapeutic options for various cancers.
Anti-Inflammatory Drugs
The anti-inflammatory activity of thiazole derivatives is another significant area of application. These compounds have been observed to exhibit high activity, especially when the phenyl derivatives are unsubstituted . This property can be harnessed to develop new anti-inflammatory medications that could be used to treat chronic inflammatory diseases.
Antioxidant Properties
Thiazole derivatives have been synthesized and screened for their antioxidant properties. Some of these compounds have shown potent antioxidant activity, which is crucial in protecting the body from oxidative stress and related diseases . The compound N-[4-(3-thienyl)-1,3-thiazol-2-yl]guanidine could be explored further for its potential as an antioxidant agent.
Neuroprotective and Anticonvulsant Effects
Thiazole compounds have been associated with neuroprotective and anticonvulsant effects. These effects are highly beneficial in the treatment of neurological disorders such as Alzheimer’s disease and epilepsy . Research into the applications of our compound in this field could lead to the development of new drugs that help manage these conditions.
Agrochemical Applications
Beyond pharmaceuticals, thiazole derivatives find applications in agrochemicals. They are used in the synthesis of compounds that act as fungicides, herbicides, and insecticides . The structural versatility of thiazoles, including N-[4-(3-thienyl)-1,3-thiazol-2-yl]guanidine, makes them suitable for creating a variety of agrochemicals that can help improve crop protection and yield.
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been known to exhibit a wide range of biological activities .
Mode of Action
It’s worth noting that guanethidine, a compound with a similar guanidine group, acts by inhibiting or interfering with the release and/or distribution of norepinephrine (ne), rather than acting at the effector cell by inhibiting the association of norepinephrine with its receptors .
Biochemical Pathways
Thiazole derivatives have been reported to have diverse biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
Result of Action
Thiazole derivatives have been reported to have diverse biological activities, suggesting that they may have multiple effects at the molecular and cellular level .
Future Directions
properties
IUPAC Name |
2-(4-thiophen-3-yl-1,3-thiazol-2-yl)guanidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4S2/c9-7(10)12-8-11-6(4-14-8)5-1-2-13-3-5/h1-4H,(H4,9,10,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDRPCAKURPEDJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C2=CSC(=N2)N=C(N)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(3-thienyl)-1,3-thiazol-2-yl]guanidine |
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